Cas no 873297-19-9 (1,3-Bis[2,6-di(propan-2-yl)phenyl]imidazole;chlorosilver)

1,3-Bis[2,6-di(propan-2-yl)phenyl]imidazole;chlorosilver is a sterically hindered N-heterocyclic carbene (NHC) silver complex, notable for its stability and reactivity in organometallic chemistry. The bulky isopropyl substituents on the phenyl rings enhance steric protection, improving the compound's thermal and air stability. This complex is particularly valuable as a catalyst or precursor in cross-coupling reactions, polymerization processes, and other transformations requiring well-defined silver-NHC frameworks. Its robust structure ensures controlled reactivity, making it suitable for precise synthetic applications. The chlorosilver moiety further enhances its utility in forming silver-based intermediates, offering a versatile tool for advanced chemical synthesis.

1,3-Bis[2,6-di(propan-2-yl)phenyl]imidazole;chlorosilver structure

873297-19-9 structure

Product Name:1,3-Bis[2,6-di(propan-2-yl)phenyl]imidazole;chlorosilver

CAS No:873297-19-9

MF:C₂₇H₃₆AgClN₂

MW:531.909348487854

MDL:MFCD15072152

CID:1876336

PubChem ID:87561419

Update Time:2025-06-08

1,3-Bis[2,6-di(propan-2-yl)phenyl]imidazole;chlorosilver Chemical and Physical Properties

Names and Identifiers

- Chloro[1,3-bis(2,6-diisopropylphenyl)imidazol-2-ylidene]silver
- LogP
- [1,3-(2,6-)-2-]
- [1,3-Bis[2,6-bis(1-methylethyl)phenyl]-1,3-dihydro-2H-imidazol-2-ylidene]chlorosilver
- Chloro- [ 1,3 - bis ( 2,6 - diisopropylphenyl ) imidazol-2 -ylidene] - Silver
- CHLORO(1,3-BIS(2,6-DIISOPROPYLPHENYL)IMIDAZOL-2-YLIDENE)SILVER
- Chloro[1,3-bis(2,6-diisopropylphenyl)imidazol-2-ylidene]silver(I)
- CHLORO[1,3-BIS(2,6-DIISOPROPYLPHENYL)IMIDAZOLE-2-YLIDENE]SILVER(I)
- [1,3-Bis(2,6-diisopropylphenyl)imidazol-2-ylidene]silver(I) chloride
- 1,3-Bis[2,6-di(propan-2-yl)phenyl]imidazole;chlorosilver
- [1,3-Bis[2,6-bis(1-methylethyl)phenyl]-1,3-dihydro-2H-imidazol-2-ylidene]chlorosilver (ACI)
- [1,3-Bis(diisopropylphenyl)-2-imidazolylidene]chlorosilver
- 1,3-Bis[2,6-di(propan-2-yl)phenyl]-2H-imidazole;chlorosilver
- (1,3-Bis(2,6-diisopropylphenyl)-1H-imidazol-2(3H)-ylidene)silver(III) chloride
- 873297-19-9
- MDL： MFCD15072152
- Inchi： 1S/C27H36N2.Ag.ClH/c1-18(2)22-11-9-12-23(19(3)4)26(22)28-15-16-29(17-28)27-24(20(5)6)13-10-14-25(27)21(7)8;;/h9-16,18-21H,1-8H3;;1H/q;+1;/p-1
- InChI Key： GNVDTUAJUVJOFQ-UHFFFAOYSA-M
- SMILES： Cl[Ag]=C1N(C2C(C(C)C)=CC=CC=2C(C)C)C=CN1C1C(C(C)C)=CC=CC=1C(C)C |^1:1|

Computed Properties

Exact Mass: 530.16200
Monoisotopic Mass: 532.17744g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 31
Rotatable Bond Count: 6
Complexity: 459
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 6.5

Experimental Properties

Melting Point: 265-270 °C
PSA: 9.86000
LogP: 8.53240

1,3-Bis[2,6-di(propan-2-yl)phenyl]imidazole;chlorosilver Security Information

Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3

1,3-Bis[2,6-di(propan-2-yl)phenyl]imidazole;chlorosilver Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	C869402-200mg	Chloro[1,3-bis(2,6-diisopropylphenyl)imidazol-2-ylidene]silver	873297-19-9	97%	200mg	340.00	2021-05-17
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	732443-1G	[(IPr)AgCl]	873297-19-9	97%	1G	￥1180.05	2022-02-24
SHANG HAI XIAN DING Biotechnology Co., Ltd.	C2373-1g	1,3-Bis[2,6-di(propan-2-yl)phenyl]imidazole;chlorosilver	873297-19-9	97.0%(N)	1g	￥1145.0	2022-05-30
SHANG HAI XIAN DING Biotechnology Co., Ltd.	C2373-200mg	1,3-Bis[2,6-di(propan-2-yl)phenyl]imidazole;chlorosilver	873297-19-9	97.0%(N)	200mg	￥450.0	2022-05-30
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD736801-100mg	(1,3-Bis(2,6-diisopropylphenyl)-1H-imidazol-2(3H)-ylidene)silver(III) chloride	873297-19-9	97%	100mg	￥74.0	2024-04-17
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD736801-250mg	(1,3-Bis(2,6-diisopropylphenyl)-1H-imidazol-2(3H)-ylidene)silver(III) chloride	873297-19-9	97%	250mg	￥136.0	2024-04-17
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD736801-1g	(1,3-Bis(2,6-diisopropylphenyl)-1H-imidazol-2(3H)-ylidene)silver(III) chloride	873297-19-9	97%	1g	￥491.0	2024-04-17
SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd.	lj1593-250mg	1,3-Bis[2,6-di(propan-2-yl)phenyl]imidazole;chlorosilver	873297-19-9	97%	250mg	¥149.0	2024-07-19
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TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	C2373-200MG	Chloro[1,3-bis(2,6-diisopropylphenyl)imidazol-2-ylidene]silver	873297-19-9	>97.0%(N)	200mg	¥150.00	2024-04-15

1,3-Bis[2,6-di(propan-2-yl)phenyl]imidazole;chlorosilver Production Method

Production Method 1

917604-39-8

873297-19-9

Reaction Conditions

1.1 Reagents: Silver chloride Solvents: Toluene ; 12 h, 110 °C

Reference

Imidazol(in)ium-2-Carboxylates as Efficient Precursors to N-Heterocyclic Carbene Complexes of Copper and Silver

Olszewski, Tomasz K.; et al, Heteroatom Chemistry, 2012, 23(6), 605-609

Production Method 2

250285-32-6

873297-19-9

Reaction Conditions

1.1 Reagents: Silver oxide (Ag2O) Solvents: Dichloromethane ; 12 h, rt

Reference

Synthesis of Well-Defined N-Heterocyclic Carbene Silver(I) Complexes

De Fremont, Pierre; et al, Organometallics, 2005, 24(26), 6301-6309

Production Method 3

244187-81-3

873297-19-9

Reaction Conditions

1.1 Reagents: Silver oxide (Ag2O) Solvents: Dichloromethane ; 20 h, rt

Reference

New Ag(I)-NHC/TBHP System for Oxidative Coupling of α-Hydroxy Acetophenones with Amines: A Base-Free and Efficient Synthesis of α-Ketoamides in Water

Muqeed, Mohammad; et al, Asian Journal of Organic Chemistry, 2023, 12(10),

Production Method 4

244187-81-3

873297-19-9

Reaction Conditions

1.1 Reagents: Silver oxide (Ag2O) Solvents: Water ; 24 h, reflux

Reference

Simple and versatile synthesis of copper and silver N-heterocyclic carbene complexes in water or organic solvents

Citadelle, Cecilia A.; et al, Dalton Transactions, 2010, 39(19), 4489-4491

Production Method 5

74663-75-5

873297-19-9

Reaction Conditions

1.1 Reagents: Chlorotrimethylsilane Solvents: Ethyl acetate ; 45 min, 70 °C; 2 h, 70 °C
2.1 Reagents: Silver nitrate Solvents: Dichloromethane ; 2 min, rt
2.2 Reagents: Potassium carbonate ; 3 h, rt

Reference

Chemoselective reduction of imines and azobenzenes catalyzed by silver N-heterocyclic carbene complexes

Han, Bo; et al, Organic Chemistry Frontiers, 2023, 10(9), 2287-2293

Production Method 6

74663-75-5

873297-19-9

Reaction Conditions

1.1 Reagents: Hydrochloric acid Solvents: Tetrahydrofuran , 1,4-Dioxane ; rt; 3 d, 40 °C
2.1 Reagents: Silver oxide (Ag2O) ; 3 h, rt

Reference

Mechanochemistry for facilitated access to N,N-diaryl NHC metal complexes

Beillard, Audrey; et al, New Journal of Chemistry, 2017, 41(3), 1057-1063

Production Method 7

873297-19-9

Reaction Conditions

1.1 Reagents: Chlorotrimethylsilane Solvents: Toluene ; 6 h, rt

Reference

Phosphine- and Carbene-Ligated Silver Acetate: Easily-Accessed Synthons for Reactions with Silylated Nucleophiles

Partyka, David V.; et al, Inorganic Chemistry, 2009, 48(19), 9463-9475

Production Method 8

250285-32-6

873297-19-9

Reaction Conditions

1.1 Reagents: Silver oxide (Ag2O) Solvents: Dichloromethane ; 6 h, reflux

Reference

New rhodium(I) carbene complexes from carbene transfer reactions

Yu, Xiao-Yan; et al, Organometallics, 2006, 25(9), 2359-2363

Production Method 9

250285-32-6

873297-19-9

Reaction Conditions

1.1 Reagents: Silver nitrate Solvents: Dichloromethane ; 2 min, rt
1.2 Reagents: Potassium carbonate ; 1.5 h, rt

Reference

Simple and efficient synthesis of [MCl(NHC)] (M = Au, Ag) complexes

Visbal, Renso; et al, Chemical Communications (Cambridge, 2013, 49(50), 5642-5644

Production Method 10

250285-32-6

873297-19-9

Reaction Conditions

1.1 Reagents: Potassium tert-butoxide Solvents: Toluene
2.1 Reagents: Silver chloride Solvents: Toluene ; 12 h, 110 °C

Reference

Imidazol(in)ium-2-Carboxylates as Efficient Precursors to N-Heterocyclic Carbene Complexes of Copper and Silver

Olszewski, Tomasz K.; et al, Heteroatom Chemistry, 2012, 23(6), 605-609

Production Method 11

74663-75-5

873297-19-9

Reaction Conditions

1.1 Reagents: Chlorotrimethylsilane Solvents: Ethanol ; 12 h, rt
2.1 Reagents: Silver oxide (Ag2O) Solvents: Chloroform ; 24 h, rt

Reference

An Efficient A3 Coupling Catalyst Based on a Silver Complex Bearing N-Heterocyclic Carbene and Homoscorpionate Bis(3-methyl-mercaptoimidazolyl)borate Ligands

Neshat, Abdollah ; et al, ChemistrySelect, 2019, 4(32), 9268-9273

Production Method 12

24544-04-5

107-22-2

873297-19-9

Reaction Conditions

1.1 Reagents: Acetic acid Solvents: Methanol , Water ; 15 min, 50 °C; 10 h, 23 °C
2.1 Reagents: Chlorotrimethylsilane Solvents: Ethyl acetate ; 45 min, 70 °C; 2 h, 70 °C
3.1 Reagents: Silver nitrate Solvents: Dichloromethane ; 2 min, rt
3.2 Reagents: Potassium carbonate ; 3 h, rt

Reference

Chemoselective reduction of imines and azobenzenes catalyzed by silver N-heterocyclic carbene complexes

Han, Bo; et al, Organic Chemistry Frontiers, 2023, 10(9), 2287-2293

Production Method 13

250285-32-6

873297-19-9

Reaction Conditions

1.1 Reagents: Silver oxide (Ag2O) ; 3 h, rt

Reference

Mechanochemistry for facilitated access to N,N-diaryl NHC metal complexes

Beillard, Audrey; et al, New Journal of Chemistry, 2017, 41(3), 1057-1063

Production Method 14

24544-04-5

107-22-2

873297-19-9

Reaction Conditions

1.1 Catalysts: Formic acid Solvents: Methanol , Water ; 0 °C → rt; 3 d, rt
2.1 Reagents: Hydrochloric acid Solvents: Tetrahydrofuran , 1,4-Dioxane ; rt; 3 d, 40 °C
3.1 Reagents: Silver oxide (Ag2O) ; 3 h, rt

Reference

Mechanochemistry for facilitated access to N,N-diaryl NHC metal complexes

Beillard, Audrey; et al, New Journal of Chemistry, 2017, 41(3), 1057-1063